Bis(1,2,2,2-tetrachloroethyl)disulfide

• IUPAC Name: 1,1,1,2-tetrachloro-2-(1,2,2,2-tetrachloroethyldisulfanyl)ethane
• InChI: InChI=1S/C4H2Cl8S2/c5-1(3(7,8)9)13-14-2(6)4(10,11)12/h1-2H
• InChI Key: SAPVRZJHCTUGIW-UHFFFAOYSA-N
• Canonical SMILES: C(C(Cl)(Cl)Cl)(SSC(C(Cl)(Cl)Cl)Cl)Cl
• Molecular Formula: C4H2Cl8S2
• DSSTOX Substance ID: DTXSID00289914
• Molecular Weight: 397.8 g/mol
• CAS RN: 920-96-7

Description

Bis(1,2,2,2-tetrachloroethyl)disulfide (BTCEDS) is an organosulfur compound that has been studied extensively for its potential applications in scientific research. BTCEDS is an organosulfur compound which contains two chlorine atoms and two sulfur atoms. It is a colorless, odorless, and non-flammable compound. It has a melting point of -12.1 °C and a boiling point of 93 °C. BTCEDS has been studied for its potential applications in scientific research due to its unique properties and its ability to form stable complexes with various metal ions.

Scientific Research Applications

Bis(1,2,2,2-tetrachloroethyl)disulfide has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organosulfur compounds. Bis(1,2,2,2-tetrachloroethyl)disulfide has also been used to prepare stable complexes with metal ions, which can be used in various analytical techniques such as chromatography and spectroscopy. Additionally, Bis(1,2,2,2-tetrachloroethyl)disulfide can be used as a catalyst in the synthesis of organic compounds.

Mechanism of Action

Bis(1,2,2,2-tetrachloroethyl)disulfide is an organosulfur compound which can form stable complexes with metal ions. In the presence of a metal ion, Bis(1,2,2,2-tetrachloroethyl)disulfide can act as a ligand, forming a complex which can be used in various analytical techniques. The formation of the complex is mediated by hydrogen bonding between the sulfur atoms of Bis(1,2,2,2-tetrachloroethyl)disulfide and the metal ion.
Biochemical and Physiological Effects
Bis(1,2,2,2-tetrachloroethyl)disulfide is an organosulfur compound which is not known to have any biochemical or physiological effects. It is not known to be toxic or to have any adverse effects when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantage of using Bis(1,2,2,2-tetrachloroethyl)disulfide in laboratory experiments is its ability to form stable complexes with metal ions. This allows it to be used in a variety of analytical techniques. Additionally, Bis(1,2,2,2-tetrachloroethyl)disulfide is a colorless, odorless, and non-flammable compound, which makes it safe to use in laboratory experiments. The main limitation of using Bis(1,2,2,2-tetrachloroethyl)disulfide is that it is not soluble in water, which limits its use in some applications.

Future Directions

The potential applications of Bis(1,2,2,2-tetrachloroethyl)disulfide in scientific research are still being explored. Some future directions include the use of Bis(1,2,2,2-tetrachloroethyl)disulfide in the synthesis of pharmaceuticals, the use of Bis(1,2,2,2-tetrachloroethyl)disulfide in the development of new analytical techniques, and the use of Bis(1,2,2,2-tetrachloroethyl)disulfide in the development of new catalysts. Additionally, further research is needed to better understand the mechanism of action of Bis(1,2,2,2-tetrachloroethyl)disulfide and its potential effects on biochemical and physiological processes.

Synthesis Methods

Bis(1,2,2,2-tetrachloroethyl)disulfide can be synthesized by the reaction of 1,2,2,2-tetrachloroethane and sulfur dichloride. The reaction is carried out in a solvent such as dichloromethane at a temperature of -78 °C. The reaction produces Bis(1,2,2,2-tetrachloroethyl)disulfide and 1,2-dichloroethane as byproducts. The reaction is typically carried out in a sealed tube and can be monitored by gas chromatography.